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Introduction

CGS 19755, also known as Selfotel, is a potent and selective competitive antagonist of the N-
methyl-D-aspartate (NMDA) receptor.[1][2][3] It has been extensively studied in rodent models
for its neuroprotective, anticonvulsant, and anxiolytic properties.[3][4] CGS 19755 competitively
blocks the glutamate binding site on the NMDA receptor, thereby inhibiting the excessive
neuronal excitation and calcium influx associated with excitotoxicity.[5] This mechanism of
action makes it a valuable research tool for investigating the role of the NMDA receptor in
various physiological and pathological processes.

These application notes provide a comprehensive overview of the recommended dosages,
experimental protocols, and key considerations for the use of CGS 19755 in rodent models.

Data Presentation: CGS 19755 Dosages in Rodent
Models
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The following tables summarize the effective doses of CGS 19755 observed in various rodent
models. Dosages are primarily administered via intraperitoneal (i.p.) or intravenous (i.v.) routes,
as oral administration has been reported to be largely ineffective.[3][4]

Table 1: Neuroprotective Doses of CGS 19755 in Rodent Models of Ischemia

. Route of
Animal . o Dosage Key Reference(s
Species Administrat ] T
Model . Regimen Findings )
ion
10 and 30 Significant
Global ) ) mg/kg reduction in
) Gerbil I.p. ) ] [6]
Ischemia (multiple hippocampal
injections) damage.[6]
10 mg/kg
bolus Significantly
Focal
_ _ followed by 5  reduced
Ischemia Rat V. o [5]
mg/kg/h cortical infarct
(MCAO) _ _
infusion for 4 volume.[5]
hours
Focal Reduced
Ischemia Rat V. 40 mg/kg cortical [5]
(MCAO) edema.[5]
Prevented
Permanent 10 mg/kgat5 50% of the
Unilateral ) min, 6 h, and increase in
Mouse I.p. ] ] [6]
MCA 18 h post- an ischemic
Coagulation occlusion brain lesion
marker.[6]

Table 2: Anticonvulsant and Behavioral Doses of CGS 19755 in Rodent Models

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/1981269/
https://pubmed.ncbi.nlm.nih.gov/2547931/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3678965/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3678965/
https://www.benchchem.com/pdf/Technical_Support_Center_CGS_19755_Selfotel_Neuroprotection_Studies_in_Rats.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_CGS_19755_Selfotel_Neuroprotection_Studies_in_Rats.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_CGS_19755_Selfotel_Neuroprotection_Studies_in_Rats.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_CGS_19755_Selfotel_Neuroprotection_Studies_in_Rats.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3678965/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3678965/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Effective
] Route of Dose (ED50
Experiment . o o Reference(s
Species Administrat or Minimum  Effect
al Model . . )
ion Effective
Dose)
NMDA- Blocked
induced Mouse (CF1) i.p. ~2 mg/kg convulsions. [4]
Convulsions [4]
Sound-
) Mouse ) Blocked wild
induced i.p. ~2 mg/kg ) [4]
) (DBA/2) running.[4]
Seizures
Inhibited
Maximal ) )
Mouse i.p. 2.0 mg/kg convulsions. [2]
Electroshock
[2]
] Inhibited
Maximal
Rat i.p. 3.8 mg/kg convulsions. [2]
Electroshock
[2]
1.73 mg/kg Increased
Anxiety ) (minimum conflict
. Rat i.p. _ _ [4]
(Conflict Test) effective responding.
dose) [4]
Motor Impaired
o ) 6.2 mg/kg
Coordination Rat i.p. performance. [4]
(ED50)
(Rotorod) [4]
Increased
duration of
] loss of
Anesthetic ) Up to 50 o
o Mouse i.p. righting reflex
Potentiation mg/kg )
induced by
ethanol and
pentobarbital.
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Experimental Protocols

Protocol 1: Neuroprotection in a Rat Model of Focal
Ischemia (Middle Cerebral Artery Occlusion - MCAO)

1. Animal Model:
o Male Wistar or Sprague-Dawley rats (250-300g).
2. CGS 19755 Preparation:

e Dissolve CGS 19755 in sterile saline (0.9% NaCl) to the desired concentration. Ensure
complete dissolution. Prepare fresh on the day of the experiment.

3. Surgical Procedure (MCAO):
» Anesthetize the rat using an appropriate anesthetic (e.g., isoflurane).

o Perform a middle cerebral artery occlusion (MCAOQ) using the intraluminal filament method or
by direct coagulation.

4. CGS 19755 Administration (Intravenous):

» Immediately following the occlusion, administer a 10 mg/kg bolus of CGS 19755
intravenously via the tail vein.[5]

e Immediately after the bolus, begin a continuous intravenous infusion of 5 mg/kg/h for 4
hours.[5]

5. Post-operative Care and Assessment:
» Monitor the animal's vital signs throughout the procedure and recovery.
 After the desired reperfusion period (e.g., 24 hours), euthanize the animal.

o Harvest the brain and assess the infarct volume using methods such as 2,3,5-
triphenyltetrazolium chloride (TTC) staining.
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Protocol 2: Anticonvulsant Activity in a Mouse Model
(Maximal Electroshock - MES)

1.

Animal Model:

Male CF1 mice (20-25g).

. CGS 19755 Preparation:

Dissolve CGS 19755 in sterile saline (0.9% NacCl).

. CGS 19755 Administration (Intraperitoneal):

Administer CGS 19755 via intraperitoneal injection at doses ranging from 1 to 5 mg/kg.

The optimal time for testing after administration is approximately 30 minutes.[2]

. Maximal Electroshock Test:

Deliver a brief electrical stimulus via corneal or ear clip electrodes (e.g., 50 mA for 0.2
seconds).

Observe the mouse for the presence or absence of a tonic hindlimb extension, which
indicates a seizure.

The dose that protects 50% of the animals from the tonic hindlimb extension is the ED50.

Signaling Pathways and Experimental Workflows
NMDA Receptor Signaling Pathway and CGS 19755
Inhibition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.researchgate.net/figure/Schematic-representation-of-NMDA-receptor-activation-NMDAR-N-methy-D-aspartate_fig2_384387449
https://pubmed.ncbi.nlm.nih.gov/2899170/
https://pubmed.ncbi.nlm.nih.gov/2899170/
https://pubmed.ncbi.nlm.nih.gov/1981269/
https://pubmed.ncbi.nlm.nih.gov/1981269/
https://pubmed.ncbi.nlm.nih.gov/2547931/
https://pubmed.ncbi.nlm.nih.gov/2547931/
https://www.benchchem.com/pdf/Technical_Support_Center_CGS_19755_Selfotel_Neuroprotection_Studies_in_Rats.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3678965/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3678965/
https://www.benchchem.com/product/b15609320/docs#application-notes-and-protocols-for-cgs-19755-in-rodent-models
https://www.benchchem.com/product/b15609320/docs#application-notes-and-protocols-for-cgs-19755-in-rodent-models
https://www.benchchem.com/product/b15609320/docs#application-notes-and-protocols-for-cgs-19755-in-rodent-models
https://www.benchchem.com/product/b15609320/docs#application-notes-and-protocols-for-cgs-19755-in-rodent-models
https://www.benchchem.com/product/b15609320?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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